4-(2-Methoxybenzoyl)-2-methylpyridine

• IUPAC Name: (2-methoxyphenyl)-(2-methylpyridin-4-yl)methanone
• InChI: InChI=1S/C14H13NO2/c1-10-9-11(7-8-15-10)14(16)12-5-3-4-6-13(12)17-2/h3-9H,1-2H3
• InChI Key: GKQOUMZPECBKMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)C(=O)C2=CC=CC=C2OC
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• CAS No.: 1187170-26-8

Description

The compound “4-(2-Methoxybenzoyl)-2-methylpyridine” is a derivative of methoxybenzoyl chloride. Methoxybenzoyl chloride, also known as anisoyl chloride, is an acyl halide and may be formed from anisic acid by replacing a hydroxyl group of the carboxylic acid with a chloride group.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, there are related compounds that have been synthesized. For instance, a process for preparing 4-[(2-methoxybenzoyl)amino]sulphonyl]benzoyl chlorides has been described. Additionally, a series of benzoylthiourea ligands were synthesized by condensation of benzoylisothiocyanate with primary amine derivatives.

Scientific Research Applications

Crystal Structures and Derivatives

• Stilbazole Derivatives: Research into stilbazole or 4-styrylpyridine derivatives, including those related to 4-(2-Methoxybenzoyl)-2-methylpyridine, highlights their crystal structures and potential applications in materials science. For instance, studies on bis{(E)-4-[4-(diethylamino)styryl]-1-methylpyridin-1-ium} tetraiodidocadmium(II) and (E)-4-[4-(diethylamino)styryl]-1-methylpyridin-1-ium 4-methoxybenzenesulfonate monohydrate showcase the detailed crystallographic analysis and suggest avenues for exploring electronic and optical properties of these compounds (Antony et al., 2018).

Chemical Stability and Reactivity

• Kinetic Stability of Substituted Cations: A study on the kinetic stability of 4-methoxybenzyl cations with specific substituents provides insight into their reactivity and stability under various conditions. This research could inform the design of stable, reactive intermediates for synthetic chemistry applications (McClelland et al., 1998).

Synthesis and Characterization

• Novel Synthetic Routes: Research on the synthesis of novel compounds and their structural characterization contributes to the broader understanding of potential applications in drug development, materials science, and organic chemistry. For example, the synthesis of novel Schiff bases from 4-methoxybenzoic acid derivatives indicates their potential in creating new molecular entities with specific chemical properties (Linsha, 2015).

Antimicrobial Activity

• Sulfonamide Derivatives: The exploration of sulfonamide derivatives for their antimicrobial properties represents another important application of this compound-related compounds. Research in this area may lead to the development of new antibacterial agents with specific activity against a range of pathogens (Mohamed, 2007).

Photodynamic Therapy and Luminescence

• Europium Complexes: Studies on the luminescence properties of europium complexes with 4-methoxybenzoate ligands have implications for the development of materials with specific optical properties, potentially useful in sensing, imaging, and light-emitting applications (Jin et al., 1998).